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Compound of Interest

Compound Name:
N-(9H-Fluoren-9yl

methoxy)carbonyl]-D-homoserine

CAS No.: 461692-98-8

Cat. No.: B1497616

Get Quote

Executive Summary
N-(9H-Fluoren-9yl methoxy)carbonyl]-D-homoserine (Fmoc-D-Hse-OH) is a non-

proteinogenic amino acid derivative critical for the synthesis of peptidomimetics, stapled

peptides, and cyclic therapeutic candidates. Unlike its serine homolog, the extended gamma-

hydroxyl side chain of homoserine introduces unique steric and reactive properties. While it

offers a versatile handle for post-translational modifications (PTMs) and macrocyclization, it

presents a significant synthetic challenge: acid-catalyzed lactonization.

This guide details the physicochemical properties, solid-phase peptide synthesis (SPPS)

integration strategies, and the mechanistic exploitation of Fmoc-D-Homoserine for "difficult"

peptide macrocyclizations.

Chemical Profile & Physical Properties[1][2][3]
Fmoc-D-Homoserine is commercially available primarily in two side-chain protected forms:

Trityl (Trt) and tert-Butyl (tBu).[1] The choice of protection dictates the synthetic strategy,

particularly regarding on-resin modification versus global deprotection.
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Table 1: Comparative Physicochemical Data
Feature Fmoc-D-Hse(Trt)-OH Fmoc-D-Hse(tBu)-OH

CAS Number 257886-01-4 161529-14-2

Molecular Weight ~583.7 g/mol ~397.5 g/mol

Side Chain Lability

Acid-Sensitive (Mild): Cleaved

by 1% TFA in DCM. Allows

selective deprotection on-

resin.[2]

Acid-Sensitive (Strong):

Cleaved by 95% TFA.

Removed during global

cleavage.

Solubility
High in DMF/DCM; Trityl group

adds lipophilicity.

Moderate in DMF; good

solubility in NMP.

Primary Application

On-resin modification (e.g.,

phosphorylation, lactonization

precursor).

Standard SPPS where free -

OH is required only after

cleavage.

Lactonization Risk
Low (bulky Trt group sterically

hinders intramolecular attack).

Moderate (tBu is stable, but

post-cleavage handling

requires care).

The Lactonization Challenge: Mechanism &
Mitigation
The defining characteristic of Homoserine (Hse) is its propensity to form a five-membered

lactone ring (Homoserine lactone) upon activation of the C-terminal carboxyl group or under

acidic conditions when the side chain is unprotected.

Mechanistic Insight
In standard SPPS, if the side-chain hydroxyl is free (or deprotected early), it can

nucleophilically attack the activated C-terminal carbonyl carbon. This results in premature chain

termination or the formation of a lactone species that cleaves the peptide from the resin.

Causality: The gamma-hydroxyl group is spatially positioned to form a thermodynamically

stable 5-membered ring. Mitigation: Always maintain orthogonal side-chain protection (Trt or

tBu) until the peptide is fully assembled or until the cyclization step is intentionally initiated.
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Diagram 1: Protection Strategy & Lactonization Pathway

Protected State (Stable) Deprotected / Acidic Conditions

Fmoc-D-Hse(Trt)-OH
(Steric Bulk Prevents Attack)

Free Side Chain
(-CH2-CH2-OH)

1% TFA (Trt removal) C-Term Activation
(DIC/HOBt or Acid)

Intramolecular Homoserine Lactone
(5-Membered Ring)

Nucleophilic Attack
(Cyclization)

Figure 1: The Trityl group prevents premature lactonization. Removal exposes the gamma-hydroxyl, triggering rapid cyclization upon activation.

Click to download full resolution via product page

SPPS Integration Protocol
This protocol assumes the use of Fmoc-D-Hse(Trt)-OH for a sequence requiring high fidelity.[3]

Reagents
Coupling: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) / DIPEA.

Deprotection: 20% Piperidine in DMF.[4][5]

Cleavage: TFA/TIPS/Water (95:2.5:2.5).

Step-by-Step Methodology
Resin Preparation:

Swell Rink Amide or Wang resin in DMF for 30 minutes.

Coupling of Fmoc-D-Hse(Trt)-OH:

Stoichiometry: Use 3.0 eq of amino acid, 2.9 eq of HATU, and 6.0 eq of DIPEA.

Activation: Pre-activate for 30 seconds in DMF before adding to resin.
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Note: Do not use DMAP. It increases the risk of racemization and premature lactonization

if any protecting groups are compromised.

Time: Coupling time should be limited to 45–60 minutes to minimize background side

reactions.

Fmoc Deprotection:

Standard 20% piperidine/DMF (2 x 10 min).

Validation: Perform a Kaiser test.[1] D-Homoserine couples slower than L-Serine due to

the D-configuration and steric bulk of the Trt group; double coupling may be required if

Kaiser test is slightly positive.

Elongation:

Proceed with standard Fmoc SPPS.

Critical: If using Fmoc-D-Hse(tBu)-OH, ensure no strong acid exposure occurs until final

cleavage. If using (Trt), you may selectively deprotect the side chain with 1% TFA in DCM

(5 x 2 min) if on-resin modification (e.g., cyclization) is the goal.

Application: Macrocyclization via O-to-N Acyl
Shift[8]
One of the most powerful applications of D-Homoserine is in the synthesis of "difficult" cyclic

peptides (e.g., head-to-tail cyclization) using the Lactone Method. This strategy overcomes the

entropic penalty of bringing N- and C-termini together.

The Mechanism[7][9][10][11]
Lactone Formation: The linear peptide (with C-terminal Hse) is cyclized chemically to form a

C-terminal lactone.

Ring Contraction: Under basic conditions, the free N-terminal amine attacks the lactone

carbonyl.
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Acyl Shift: The bond rearranges (O-to-N acyl shift), opening the lactone ring and forming a

stable amide bond (peptide bond) with a free hydroxyl group regenerated.

Diagram 2: O-to-N Acyl Shift Workflow

Linear Peptide Precursor
(H2N-Peptide-Hse-OH)

Lactonization
(Formation of C-term Hse Lactone)

Activation (DIC/HOBt)

Intermediate: Macrocyclic Lactone
(Unstable Depsipeptide)

Intramolecular Attack

O-to-N Acyl Shift
(pH > 7, Base Induced)

N-term Amine Attack

Final Cyclic Peptide
(Stable Amide Bond)

Ring Contraction

Figure 2: The 'Lactone Method' utilizes the high reactivity of the Hse lactone to facilitate difficult head-to-tail cyclizations.

Click to download full resolution via product page

Experimental Protocol for Cyclization
Cleavage from Resin: Cleave the linear peptide (with C-terminal Hse) using mild conditions

(e.g., 1% TFA if attached via acid-labile linker) or generate the lactone directly if using

specific safety-catch linkers.

Lactonization: Dissolve peptide in DMF (1 mg/mL, high dilution). Add DIC/HOBt (3 eq). Stir

for 12-24h.
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Ring Contraction: Adjust pH to 8.0–9.0 using DIPEA. The free N-terminal amine will attack

the lactone, converting the ester linkage (lactone) into a stable amide linkage, yielding the

head-to-tail cyclic peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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